Cas no 1806728-95-9 (Ethyl 2-iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 2-iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806728-95-9
• MF: C₁₁H₁₁F₃INO₄
• MW: 405.109026193619
• CID: 4835631
• Update Time: 2025-06-26

Ethyl 2-iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H11F3INO4/c1-3-19-8(17)5-6-4-7(20-11(12,13)14)9(18-2)10(15)16-6/h4H,3,5H2,1-2H3
• InChI Key： YUZJIOHQBHBNSJ-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(CC(=O)OCC)=N1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 2-iodo-3-methoxy-4-(trifluoromethoxy)pyridine-6-acetate

Ethyl 2-iodo-3-methoxy-4-trifluoromethoxypyridine-6-acetate (CAS No. 1806728-95-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-iodo-3-methoxy-4-trifluoromethoxypyridine-6-acetate, identified by its CAS number 1806728-95-9, is a highly functionalized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of an iodo substituent, methoxy groups, and a trifluoromethoxy moiety, make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

The Ethyl 2-iodo-3-methoxy-4-trifluoromethoxypyridine-6-acetate molecule exhibits a pyridine core that is extensively modified with electron-withdrawing and electron-donating groups. The iodo group at the 2-position provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are widely employed in the construction of complex organic molecules and have been instrumental in the development of drugs like kinase inhibitors and antiviral agents. The methoxy and trifluoromethoxy groups at the 3- and 4-positions, respectively, contribute to the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing small-molecule modulators of protein-protein interactions (PPIs), which play a pivotal role in various disease pathways. The Ethyl 2-iodo-3-methoxy-4-trifluoromethoxypyridine-6-acetate structure has been explored as a potential scaffold for inhibitors of PPIs involved in cancer and inflammation. For instance, studies have demonstrated that derivatives of this compound can disrupt interactions between key signaling proteins, thereby modulating pathways such as NF-κB and MAPK. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity and selectivity by improving hydrophobic interactions and electronic properties.

The pharmaceutical industry has also leveraged the reactivity of the iodo substituent in Ethyl 2-iodo-3-methoxy-4-trifluoromethoxypyridine-6-acetate for the development of radiolabeled probes used in positron emission tomography (PET) imaging. PET scans are invaluable tools for diagnosing and monitoring diseases such as cancer and neurodegenerative disorders. By incorporating radioactive isotopes into this compound, researchers can create tracers that selectively bind to target tissues, providing high-resolution images with minimal invasiveness. This approach has opened new avenues for early detection and personalized treatment strategies.

Moreover, the methoxy and trifluoromethoxy groups in this molecule contribute to its pharmacokinetic properties. The methoxy group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity, while the trifluoromethoxy group increases metabolic stability by resisting oxidative degradation. These features make Ethyl 2-iodo-3-methoxy-4-trifluoromethoxypyridine-6-acetate an ideal candidate for further derivatization to produce lead compounds with improved pharmacological profiles.

The synthesis of Ethyl 2-iodo-3-methoxy-4-trifluoromethoxypyridine-6-acetate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Starting from commercially available pyridine derivatives, a series of functional group interconversions are performed to introduce the iodo, methoxy, trifluoromethoxy, and acetoxy groups at specific positions. These steps often require careful optimization to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired framework efficiently.

In conclusion, Ethyl 2-iodo-3-methoxy-4-trifluoromethoxypyridine-6-acetate (CAS No. 1806728-95-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural attributes enable diverse applications ranging from drug discovery to diagnostic imaging. As our understanding of disease mechanisms continues to evolve, compounds like this will remain indispensable tools for developing innovative therapies that address unmet medical needs.